Cas no 1005305-48-5 (N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide
• CAS No: 1005305-48-5
• MF: C₂₇H₃₁N₃O₃
• MW: 445.55334687233
• CID: 5506816
• Update Time: 2025-07-17

N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide
• N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide

• Inchi： 1S/C27H31N3O3/c1-29(2)22-13-11-21(12-14-22)26(30-16-15-20-7-4-5-10-25(20)30)18-28-27(31)19-33-24-9-6-8-23(17-24)32-3/h4-14,17,26H,15-16,18-19H2,1-3H3,(H,28,31)
• InChI Key： IISMJTCUTFAGEW-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=C(N(C)C)C=C1)(=O)COC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide

Comprehensive Analysis of N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide (CAS No. 1005305-48-5)

In the realm of specialized organic compounds, N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide (CAS No. 1005305-48-5) stands out due to its intricate molecular structure and potential applications in pharmaceutical research. This compound, often abbreviated for convenience in scientific literature, features a unique combination of indole, dimethylamino phenyl, and methoxyphenoxy acetamide moieties, which contribute to its biochemical properties. Researchers are increasingly interested in its role as a modulator in signal transduction pathways, particularly in studies related to neurodegenerative diseases and cell proliferation.

The structural complexity of this compound has made it a subject of interest in drug discovery and medicinal chemistry. Its CAS No. 1005305-48-5 is frequently searched in academic databases, reflecting its relevance in ongoing studies. One of the key features of this molecule is its potential to interact with G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmacology due to their involvement in numerous physiological processes. This aligns with current trends in precision medicine, where targeted therapies are gaining traction.

From a synthetic perspective, the preparation of N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide involves multi-step organic reactions, including amide coupling and aryl ether formation. These methods are well-documented in peer-reviewed journals, making this compound accessible to researchers exploring its derivatives. The presence of the dimethylamino group enhances its solubility in polar solvents, a critical factor in formulation development for potential therapeutic agents.

Recent advancements in cheminformatics and computational modeling have enabled deeper insights into the compound's structure-activity relationship (SAR). Virtual screening tools predict its affinity for specific biological targets, reducing the need for extensive lab trials. This efficiency is particularly valuable in the fast-paced field of biopharmaceuticals, where time-to-market is a significant concern. Additionally, the compound's methoxyphenoxy segment has been linked to antioxidant properties, a trending topic in anti-aging research.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 1005305-48-5 using eco-friendly catalysts and solvents. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Furthermore, the compound's stability under various pH conditions makes it a candidate for oral drug delivery systems, a highly searched topic in pharmacokinetics forums.

As the scientific community continues to explore the applications of N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(3-methoxyphenoxy)acetamide, its versatility in biochemical assays and high-throughput screening remains a focal point. Future research may uncover its utility in personalized medicine, especially for conditions with limited treatment options. For now, its CAS No. 1005305-48-5 serves as a gateway to a wealth of academic and industrial investigations.